3-[(2-Methoxyethyl)amino]-N,N-di(propan-2-yl)but-2-enamide

• CAS No.: 827574-35-6
• Molecular Formula: C13H26N2O2
• Molecular Weight: 242.36 g/mol
• IUPAC Name: 3-(2-methoxyethylamino)-N,N-di(propan-2-yl)but-2-enamide
• InChI: InChI=1S/C13H26N2O2/c1-10(2)15(11(3)4)13(16)9-12(5)14-7-8-17-6/h9-11,14H,7-8H2,1-6H3
• InChI Key: GJFRVVNQBRARLP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(C(C)C)C(=O)C=C(C)NCCOC

Description

3-[(2-Methoxyethyl)amino]-N,N-di(propan-2-yl)but-2-enamide is a chemical compound with a complex structure that includes a methoxyethyl group, an amino group, and a butenamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(2-Methoxyethyl)amino]-N,N-di(propan-2-yl)but-2-enamide typically involves multiple steps. One common method starts with the reaction of 2-methoxyethylamine with an appropriate butenamide precursor under controlled conditions. The reaction is often catalyzed by a base such as potassium hydroxide and may require solvents like methanol or ethanol to facilitate the reaction.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactors where the reactants are combined under optimized conditions to maximize yield and purity. The process may include steps such as distillation, crystallization, and purification to ensure the final product meets the required specifications.

Chemical Reactions Analysis

Types of Reactions

3-[(2-Methoxyethyl)amino]-N,N-di(propan-2-yl)but-2-enamide can undergo various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions may involve reagents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the amino group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted amides or ethers.

Scientific Research Applications

3-[(2-Methoxyethyl)amino]-N,N-di(propan-2-yl)but-2-enamide has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties, including its role as a precursor in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-[(2-Methoxyethyl)amino]-N,N-di(propan-2-yl)but-2-enamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biochemical effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 3-[(2-Methoxyethyl)amino]-N,N-di(propan-2-yl)butanamide
• 3-[(2-Methoxyethyl)amino]-N,N-di(propan-2-yl)but-2-enoic acid

Uniqueness

3-[(2-Methoxyethyl)amino]-N,N-di(propan-2-yl)but-2-enamide is unique due to its specific structural features, which confer distinct chemical and biological properties. Its combination of functional groups allows it to participate in a wide range of reactions and makes it a valuable compound in various research and industrial applications.